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Compound of Interest

Compound Name: AXT-914

Cat. No.: B10819877 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for AXT-914 is publicly available. The

following guidance is based on an analysis of its chemical structure: a substituted

quinazolinone core, a brominated aromatic ring, and a propargyl ether group. AXT-914 should

be handled as a compound with unknown toxicity, and the following recommendations

represent the minimum safety precautions.

AXT-914 is a complex organic molecule with the IUPAC name 1-[(4-bromophenyl)methyl]-4-(4-

propan-2-ylphenyl)-6-prop-2-ynoxyquinazolin-2-one[1]. Due to the absence of specific safety

data, a conservative approach to handling is imperative. The structural components suggest

potential hazards including, but not limited to, toxicity if ingested, irritation to the skin and eyes,

and potential for hazardous decomposition under fire conditions.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the recommended PPE for handling AXT-914, based on the potential hazards associated with

its structural motifs.
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Body Part Recommended PPE Rationale

Eyes/Face
Chemical safety goggles and a

face shield

Protects against splashes and

unforeseen reactions.

Skin

Chemical-resistant gloves

(Nitrile or Neoprene), a lab

coat, and full-length pants

Prevents skin contact with the

potentially hazardous

compound.

Respiratory

A certified fume hood or a

respirator with an appropriate

organic vapor cartridge

Minimizes inhalation of any

potential vapors or aerosols.

Footwear Closed-toe shoes Protects feet from spills.

Experimental Workflow and Handling
The following workflow provides a step-by-step guide for the safe handling of AXT-914 in a

laboratory setting.
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Caption: Workflow for Safe Handling of AXT-914.
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Disposal Plan
All waste materials containing AXT-914, including contaminated consumables (e.g., gloves,

pipette tips) and glassware, must be treated as hazardous waste.

Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect in a sealed, labeled, and chemical-resistant hazardous waste

container. Do not mix with other waste streams unless compatibility is known.

Disposal: All waste must be disposed of through a certified hazardous waste management

service, in accordance with local, state, and federal regulations.

Inferred Hazard Analysis
The following table summarizes the potential hazards inferred from the structural components

of AXT-914.

Structural Component Potential Hazards

Quinazolinone Core

May be harmful if swallowed[2]. Some

quinazolinone derivatives have shown biological

activity, suggesting potential toxicity[3].

Brominated Aromatic Ring

Brominated compounds can release toxic and

corrosive fumes (such as hydrogen bromide)

upon combustion[4][5]. Bromine itself is a strong

oxidizer and can cause severe irritation[6][7].

Propargyl Ether Group

Propargyl ethers can be flammable and may

form explosive peroxides upon storage,

especially in the presence of air and light. They

can also pose an explosion risk if heated under

confinement[8][9].

Given these potential risks, it is crucial to avoid creating dust or aerosols, prevent contact with

skin and eyes, and work in a well-ventilated area at all times. In case of a spill, evacuate the

area, and if safe to do so, absorb the spill with an inert material and collect it in a sealed
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container for hazardous waste disposal. Always have an appropriate fire extinguisher readily

available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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